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Compound of Interest

Compound Name: 1-Methylpiperidine-4-carbaldehyde

Cat. No.: B1315063 Get Quote

Molecular Formula: C₇H₁₃NO

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of 1-Methylpiperidine-4-
carbaldehyde (C₇H₁₃NO), a heterocyclic aldehyde of significant interest in organic synthesis

and medicinal chemistry. This document consolidates key information on its chemical and

physical properties, provides a detailed experimental protocol for its synthesis, and explores its

applications, particularly in the development of novel therapeutics. Spectroscopic data, safety

and handling information, and a visualization of a relevant biological signaling pathway are

included to offer a thorough resource for laboratory and research applications.

Chemical and Physical Properties
1-Methylpiperidine-4-carbaldehyde, also known as N-Methylpiperidine-4-carboxaldehyde, is

a colorless to pale yellow liquid.[1] It serves as a versatile building block in organic synthesis,

allowing for the introduction of the N-methylpiperidine moiety into more complex molecules.[1]

Table 1: Physicochemical Properties of 1-Methylpiperidine-4-carbaldehyde
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Property Value Source

Molecular Formula C₇H₁₃NO -

Molecular Weight 127.18 g/mol [1]

CAS Number 50675-21-3 [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 173.1 ± 33.0 °C at 760 mmHg ChemSrc

Density 1.0 ± 0.1 g/cm³ ChemSrc

Flash Point 53.0 ± 14.8 °C ChemSrc

pKa 8.61 ± 0.10 (Predicted) Guidechem

Solubility
Soluble in water and organic

solvents
[1]

Table 2: Computed Properties of 1-Methylpiperidine-4-carbaldehyde

Property Value Source

Monoisotopic Mass 127.099714038 Da [1]

Topological Polar Surface Area 20.3 Å² [1]

Hydrogen Bond Acceptor

Count
2 [1]

Heavy Atom Count 9 [1]

Synthesis of 1-Methylpiperidine-4-carbaldehyde
The synthesis of 1-Methylpiperidine-4-carbaldehyde can be achieved through a two-step

process starting from 1-methylisonipecotic acid hydrochloride. The first step involves the

esterification of the carboxylic acid to form methyl 1-methylpiperidine-4-carboxylate. The

subsequent step is the reduction of this ester to the desired aldehyde using a suitable reducing

agent such as Diisobutylaluminium hydride (DIBAL-H).
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Experimental Protocol: Synthesis of Methyl 1-
methylpiperidine-4-carboxylate
This procedure is adapted from a known method for the synthesis of the methyl ester of 1-

methylisonipecotic acid.[2]

Workflow for the Synthesis of Methyl 1-methylpiperidine-4-carboxylate
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Starting Materials

Reaction

Work-up

Product

1-Methylisonipecotic acid hydrochloride

Dissolve starting material in Methanol

Methanol Thionyl chloride

Add Thionyl chloride dropwise

Cool to -10 °C (ice-salt bath)

Allow to warm to 40 °C and stir for 2 hours

Neutralize with Sodium carbonate (to pH ~8)

Extract with Methylene chloride

Dry organic phase

Evaporate solvent

Methyl 1-methylpiperidine-4-carboxylate
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Starting Material

Reaction

Work-up

Product

Methyl 1-methylpiperidine-4-carboxylate

Dissolve ester in dry Toluene

Dry Toluene

Cool to -78 °C (dry ice/acetone bath)

Add DIBAL-H solution dropwise

Stir at -78 °C for 2-3 hours

Quench with Methanol

Warm to room temperature and add Water

Filter the mixture

Separate organic phase, dry, and evaporate

1-Methylpiperidine-4-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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